Cas no 2228868-94-6 (methyl 5-(2-amino-1H-imidazol-5-yl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(2-amino-1H-imidazol-5-yl)-2-methylfuran-3-carboxylate
• CAS No: 2228868-94-6
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 6547617
• PubChem ID: 165706180
• Update Time: 2025-06-09

methyl 5-(2-amino-1H-imidazol-5-yl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-amino-1H-imidazol-5-yl)-2-methylfuran-3-carboxylate
• EN300-1749598
• 2228868-94-6

• Inchi： 1S/C10H11N3O3/c1-5-6(9(14)15-2)3-8(16-5)7-4-12-10(11)13-7/h3-4H,1-2H3,(H3,11,12,13)
• InChI Key： OWJWFVXJELTHQE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1C1=CN=C(N)N1

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.1Ų

Additional information on methyl 5-(2-amino-1H-imidazol-5-yl)-2-methylfuran-3-carboxylate

Research Brief on Methyl 5-(2-amino-1H-imidazol-5-yl)-2-methylfuran-3-carboxylate (CAS: 2228868-94-6)

The compound methyl 5-(2-amino-1H-imidazol-5-yl)-2-methylfuran-3-carboxylate (CAS: 2228868-94-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the imidazole and furan rings, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have explored the synthetic pathways for methyl 5-(2-amino-1H-imidazol-5-yl)-2-methylfuran-3-carboxylate, with a particular emphasis on optimizing yield and purity. One notable approach involves a multi-step synthesis starting from commercially available precursors, with key steps including cyclization and esterification. The compound's stability under various physiological conditions has also been investigated, revealing its suitability for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that methyl 5-(2-amino-1H-imidazol-5-yl)-2-methylfuran-3-carboxylate exhibits moderate inhibitory effects on specific enzymatic targets implicated in inflammatory and oncogenic pathways. For instance, it has shown promising activity against protein kinases involved in cell proliferation, suggesting its potential as an anti-cancer agent. However, further mechanistic studies are required to elucidate its precise mode of action and selectivity.

Additionally, recent computational modeling studies have provided insights into the compound's binding interactions with target proteins. Molecular docking simulations indicate that the imidazole and furan moieties play critical roles in forming hydrogen bonds and hydrophobic interactions with active site residues. These findings are instrumental in guiding the design of derivatives with enhanced potency and reduced off-target effects.

Despite these promising results, challenges remain in translating methyl 5-(2-amino-1H-imidazol-5-yl)-2-methylfuran-3-carboxylate into a viable therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include structural optimization, formulation development, and in vivo efficacy testing in relevant disease models.

In conclusion, methyl 5-(2-amino-1H-imidazol-5-yl)-2-methylfuran-3-carboxylate represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological activities underscore its potential as a lead compound for the development of novel therapeutics. Continued interdisciplinary efforts will be essential to fully realize its therapeutic promise.